Cas no 885275-59-2 (6-Chloro-3-iodoimidazo1,2-apyridine)

6-Chloro-3-iodoimidazo[1,2-a]pyridine is a heterocyclic compound featuring both chloro and iodo functional groups on an imidazopyridine scaffold. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of bioactive molecules. The presence of halogen substituents enhances its reactivity in cross-coupling reactions, such as Suzuki or Sonogashira couplings, enabling precise modifications for targeted applications. Its stability and well-defined reactivity profile facilitate its use in medicinal chemistry for constructing complex frameworks. The compound is typically handled under controlled conditions due to its sensitivity to light and moisture, ensuring consistent performance in synthetic workflows.
6-Chloro-3-iodoimidazo1,2-apyridine structure
885275-59-2 structure
Product Name:6-Chloro-3-iodoimidazo1,2-apyridine
CAS No:885275-59-2
MF:C7H4ClIN2
MW:278.47753238678
MDL:MFCD06739217
CID:711282
PubChem ID:45790043
Update Time:2025-10-29

6-Chloro-3-iodoimidazo1,2-apyridine Chemical and Physical Properties

Names and Identifiers

    • 6-Chloro-3-iodoimidazo[1,2-a]pyridine
    • 6-CHLORO-3-IODO-IMIDAZO[1,2-A]PYRIDINE,
    • Imidazo[1,2-a]pyridine,6-chloro-3-iodo-
    • 6-CHLORO-3-IODO-IMIDAZO[1,2-A]PYRIDINE
    • 6-Chloro-3-iodoimidazo[1,2-a]pyridine (ACI)
    • MFCD06739217
    • AB28891
    • SCHEMBL3325146
    • 885275-59-2
    • CS-0084910
    • SY112548
    • DS-12228
    • DB-077649
    • AKOS015950448
    • J-518550
    • DTXSID60672186
    • 6-Chloro-3-iodoimidazo1,2-apyridine
    • MDL: MFCD06739217
    • Inchi: 1S/C7H4ClIN2/c8-5-1-2-7-10-3-6(9)11(7)4-5/h1-4H
    • InChI Key: IHTZNIKMBKFWHV-UHFFFAOYSA-N
    • SMILES: ClC1=CN2C(=NC=C2I)C=C1

Computed Properties

  • Exact Mass: 277.91100
  • Monoisotopic Mass: 277.91077g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 17.3Ų

Experimental Properties

  • PSA: 17.30000
  • LogP: 2.59230

6-Chloro-3-iodoimidazo1,2-apyridine Security Information

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6-Chloro-3-iodoimidazo1,2-apyridine Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: N-Iodosuccinimide Solvents: Acetonitrile
Reference
From Synthetic Simplified Marine Metabolite Analogues to New Selective Allosteric Inhibitor of Aurora B Kinase
Juillet, Charlotte; Ermolenko, Ludmila; Boyarskaya, Dina; Baratte, Blandine; Josselin, Beatrice; et al, Journal of Medicinal Chemistry, 2021, 64(2), 1197-1219

6-Chloro-3-iodoimidazo1,2-apyridine Raw materials

6-Chloro-3-iodoimidazo1,2-apyridine Preparation Products

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